methyl 4-(2-(2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H22N4O5/c1-3-33-19-10-6-16(7-11-19)20-14-21-23(30)27(12-13-28(21)26-20)15-22(29)25-18-8-4-17(5-9-18)24(31)32-2/h4-14H,3,15H2,1-2H3,(H,25,29)
• InChI Key: ZKLAQHYKNDGGKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C24H22N4O5
• Molecular Weight: 446.5 g/mol

Description

Methyl 4-(2-(2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C24H22N4O5 and its molecular weight is 446.463. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Tubulin Polymerization Inhibitors

  A study by Minegishi et al. (2015) describes the synthesis of indenopyrazoles, which showed promising antiproliferative activity towards human cancer cells by inhibiting tubulin polymerization. These compounds did not exhibit antimicrobial or antimalarial activities, highlighting their specificity for cancer cell growth inhibition (Minegishi et al., 2015).

• Antioxidant Activity

  Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and evaluated their antioxidant activity. The study concluded that both ligands and their complexes displayed significant antioxidant properties, suggesting potential applications in protecting against oxidative stress-related damages (Chkirate et al., 2019).

• Heterocyclic Synthesis

  Selič et al. (1997) discussed the use of methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate for the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones. This research highlights the compound's utility in synthesizing heterocyclic systems, which are fundamental structures in many biologically active molecules (Selič et al., 1997).

Applications in Medicinal Chemistry

• Antihyperglycemic Agents: Kees et al. (1996) reported on the synthesis and structure-activity relationship studies of pyrazoles and pyrazolones, demonstrating potent antihyperglycemic effects in diabetic models. This indicates the potential of similar compounds in treating diabetes through mechanisms like selective inhibition of renal tubular glucose reabsorption (Kees et al., 1996).